Cas no 863001-00-7 (6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole)

• Product Name: 6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole
• CAS No: 863001-00-7
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5944031
• PubChem ID: 7110126
• Update Time: 2025-05-20

6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole
• 4-(6-ethoxybenzo[d]thiazol-2-yl)morpholine
• Benzothiazole, 6-ethoxy-2-(4-morpholinyl)-
• 863001-00-7
• 4-(6-ethoxy-1,3-benzothiazol-2-yl)morpholine
• F0647-0143
• AKOS024591223
• AB00671009-01

• Inchi： 1S/C13H16N2O2S/c1-2-17-10-3-4-11-12(9-10)18-13(14-11)15-5-7-16-8-6-15/h3-4,9H,2,5-8H2,1H3
• InChI Key： AHIFENNSJHJWRX-UHFFFAOYSA-N
• SMILES： S1C2=CC(OCC)=CC=C2N=C1N1CCOCC1

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 416.1±55.0 °C(Predicted)
• pka: 4.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole

Recent Advances in the Study of 6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole (CAS: 863001-00-7)

6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole (CAS: 863001-00-7) is a benzothiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanisms of action, positioning it as a promising candidate for drug development.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole exhibits selective inhibition against specific kinase targets, suggesting its potential as a targeted therapy.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's ability to modulate cellular processes such as apoptosis and autophagy. These findings are particularly relevant in the context of cancer research, where inducing programmed cell death in malignant cells is a key therapeutic strategy. Mechanistic studies have revealed that the compound interacts with key proteins in these pathways, further elucidating its mode of action.

The synthesis and optimization of 6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is crucial for further preclinical and clinical studies. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, paving the way for the design of more potent analogs.

Despite these promising findings, challenges remain in the development of 6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical scaffold and demonstrated biological activities make it a valuable lead compound for further optimization.

In conclusion, 6-ethoxy-2-(morpholin-4-yl)-1,3-benzothiazole (CAS: 863001-00-7) represents a promising avenue for drug discovery, particularly in the areas of kinase inhibition and cancer therapy. Ongoing research efforts are expected to further unravel its therapeutic potential and address current limitations, bringing it closer to clinical application.